Cas no 1261512-75-7 (3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone)

• Product Name: 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone
• CAS No: 1261512-75-7
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 4985270
• Update Time: 2025-08-05

3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone

• Inchi： 1S/C10H8BrF3O/c11-5-4-8(15)6-2-1-3-7(9(6)12)10(13)14/h1-3,10H,4-5H2
• InChI Key： HSRSOBDHFYGYHI-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C(F)F)C=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone

Introduction to 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone (CAS No. 1261512-75-7)

3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone (CAS No. 1261512-75-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromine and fluorine substituents, plays a pivotal role in the synthesis of various bioactive molecules. Its unique structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The molecular structure of 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone consists of a propiophenone core substituted with bromine and difluoromethyl groups at specific positions. This arrangement not only enhances its reactivity but also contributes to its stability under various chemical conditions. The presence of fluorine atoms, in particular, is well-documented for improving metabolic stability and binding affinity in drug candidates.

In recent years, the demand for fluorinated compounds in drug development has surged due to their favorable pharmacokinetic properties. 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone serves as a crucial building block for constructing more complex molecules with enhanced biological activity. Researchers have leveraged this compound to synthesize kinase inhibitors, antiviral agents, and anti-inflammatory drugs, among others.

One of the most compelling aspects of 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone is its versatility in synthetic chemistry. The bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse aryl and heteroaryl groups. Additionally, the difluoromethyl group can be further modified through halogen exchange or metalation reactions, providing access to an array of derivatives with tailored properties.

Recent studies have highlighted the potential of 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone in the development of next-generation therapeutics. For instance, researchers have utilized this compound to design small-molecule inhibitors targeting protein-protein interactions (PPIs), which are notoriously difficult to modulate with traditional drugs. The fluorine atoms in its structure contribute to improved binding affinity by enhancing hydrophobic interactions and reducing desolvation penalties upon binding to biological targets.

The pharmaceutical industry has also explored the use of 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone in the synthesis of antiviral agents. Fluorinated compounds have shown promise in inhibiting viral proteases and polymerases by stabilizing key transition states through steric and electronic effects. The bromine substituent further facilitates derivatization strategies that can fine-tune the pharmacological properties of these antiviral candidates.

In addition to its applications in drug discovery, 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone has found utility in materials science and agrochemical research. Its unique structural motifs make it a valuable precursor for developing advanced materials with specific optical or electronic properties. Furthermore, fluorinated compounds are increasingly being used in crop protection agents due to their enhanced efficacy and environmental compatibility.

The synthesis of 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, are often employed to achieve high yields and purity levels. These synthetic routes highlight the compound's importance as a cornerstone intermediate in modern chemical synthesis.

The safety profile of 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment.

Future research directions may explore novel derivatives of 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone with enhanced bioactivity or improved pharmacokinetic profiles. The integration of computational chemistry techniques will likely play a significant role in predicting and optimizing the properties of these derivatives before experimental validation.

In conclusion, 3-Bromo-3'-(difluoromethyl)-2'-fluoropropiophenone (CAS No. 1261512-75-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable tool for synthetic chemists and researchers striving to develop innovative solutions for complex challenges.